Cas no 1171-92-2 (Benzenesulfonamide,4-methyl-N-[(4-nitrophenyl)methyl]-N-phenyl-)
1171-92-2 structure
Product Name:Benzenesulfonamide,4-methyl-N-[(4-nitrophenyl)methyl]-N-phenyl-
CAS No:1171-92-2
MF:C20H18N2O4S
MW:382.432923793793
CID:165833
PubChem ID:266870
Update Time:2025-04-19
Benzenesulfonamide,4-methyl-N-[(4-nitrophenyl)methyl]-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-methyl-N-[(4-nitrophenyl)methyl]-N-phenyl-
- 4-methyl-N-(4-nitrobenzyl)-N-phenylbenzenesulfonamide
- 2-(4-methoxy-phenyl)-isothiazolidine 1,1-dioxide
- 2-(p-Methoxyphenyl)isothiazolidine-1,1-dioxide
- AC1L1D95
- AC1Q6Z1C
- BRN 0613083
- ISOTHIA
- LS-86315
- N-(p-Nitro-benzyl)-anilin-N-(toluol-p-sulfonat)
- N-< 4-Methoxyphenyl> -propansultam-(1,3)
- N-< p-Methoxyphenyl> -propan-sultam-(1,3)
- N-< p-Nitro-benzyl> -anilin-N-< toluol-p-sulfonat>
- N-< p-Nitro-benzyl> -N-< toluol-p-sulfonyl> -anilin
- NSC105676
- NSC-105676
- DTXSID50922288
- 4-Methyl-N-[(4-nitrophenyl)methyl]-N-phenylbenzene-1-sulfonamide
- 1171-92-2
-
- Inchi: 1S/C20H18N2O4S/c1-16-7-13-20(14-8-16)27(25,26)21(18-5-3-2-4-6-18)15-17-9-11-19(12-10-17)22(23)24/h2-14H,15H2,1H3
- InChI Key: MMKIJBVECMMXGN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N(C1C=CC=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 382.09884
- Monoisotopic Mass: 382.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 576
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- Density: 1.337
- Boiling Point: 570.9°Cat760mmHg
- Flash Point: 299.1°C
- Refractive Index: 1.649
- PSA: 80.52
- LogP: 5.90270
Benzenesulfonamide,4-methyl-N-[(4-nitrophenyl)methyl]-N-phenyl- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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